Cas no 1098735-38-6 (N-(4-methanesulfonylphenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-(4-methanesulfonylphenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1098735-38-6
• MF: C₁₇H₂₀N₂O₅S₃
• MW: 428.546100616455
• CID: 5761242
• Update Time: 2025-06-08

N-(4-methanesulfonylphenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide, N-[4-(methylsulfonyl)phenyl]-1-(2-thienylsulfonyl)-
• N-(4-methanesulfonylphenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

• Inchi： 1S/C17H20N2O5S3/c1-26(21,22)14-9-7-13(8-10-14)18-17(20)15-5-2-3-11-19(15)27(23,24)16-6-4-12-25-16/h4,6-10,12,15H,2-3,5,11H2,1H3,(H,18,20)
• InChI Key： JXUAIOSPJYAOAO-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1C(NC1=CC=C(S(C)(=O)=O)C=C1)=O

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• pka: 13.77±0.70(Predicted)

Additional information on N-(4-methanesulfonylphenyl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulfonyl)Piperidine-2-carboxamide: A Comprehensive Overview

N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1098735-38-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulfonyl)piperidine-2-carboxamide is composed of a piperidine ring substituted with a methanesulfonylphenyl group and a thiophene-2-sulfonyl group. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for drug discovery and development. The methanesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, while the thiophene-2-sulfonyl group contributes to the overall hydrophobicity and biological activity.

The synthesis of N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulfonyl)piperidine-2-carboxamide typically involves a multi-step process. One common approach is to start with the preparation of the piperidine-2-carboxylic acid derivative, followed by the introduction of the methanesulfonylphenyl and thiophene-2-sulfonyl groups through coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in pharmaceutical applications.

In terms of biological activities, N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulonyl)piperidine-2-carboxamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and inflammatory disorders. Studies have shown that this compound can selectively inhibit certain protein kinases, thereby disrupting aberrant signaling pathways and potentially leading to therapeutic benefits.

Additionally, N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulonyl)piperidine-2-carboxamide has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulonyl)piperidine-2-carboxamide have also been investigated to assess its suitability for clinical use. Preclinical studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In recent years, several clinical trials have been initiated to evaluate the safety and efficacy of N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulonyl)piperidine-2-carboxamide in various disease models. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

The future prospects for N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulonyl)piperidine-2-carboxamide are exciting. Ongoing research aims to explore its potential in combination therapies with other drugs to enhance treatment outcomes. Additionally, efforts are being made to develop novel formulations that can improve the delivery and bioavailability of this compound, further expanding its therapeutic applications.

In conclusion, N-(4-Methanesulfonylphenyl)-1-(Thiophene-2-sulonyl)piperidine-2-carboxamide (CAS No. 1098735-38-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of protein kinases and anti-inflammatory agent makes it a valuable candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.